3-(4-benzyl-1H-pyrazol-5-yl)-1-[(4-chloro-1H-pyrazol-3-yl)carbonyl]piperidine

• IUPAC Name: [3-(4-benzyl-1H-pyrazol-5-yl)piperidin-1-yl]-(4-chloro-1H-pyrazol-5-yl)methanone
• InChI: InChI=1S/C19H20ClN5O/c20-16-11-22-24-18(16)19(26)25-8-4-7-14(12-25)17-15(10-21-23-17)9-13-5-2-1-3-6-13/h1-3,5-6,10-11,14H,4,7-9,12H2,(H,21,23)(H,22,24)
• InChI Key: RAJUFBOZMYPIDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C=NN2)Cl)C3=C(C=NN3)CC4=CC=CC=C4
• Molecular Formula: C19H20ClN5O
• Molecular Weight: 369.8 g/mol

Description

3-(4-benzyl-1H-pyrazol-5-yl)-1-[(4-chloro-1H-pyrazol-3-yl)carbonyl]piperidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 3-(4-benzyl-1H-pyrazol-5-yl)-1-[(4-chloro-1H-pyrazol-3-yl)carbonyl]piperidine is not fully understood. However, it is believed to exert its inhibitory activity against enzymes by binding to the active site and preventing substrate binding. In the case of cancer cell lines, it is believed to induce apoptosis by activating caspase-dependent pathways.
Biochemical and Physiological Effects
3-(4-benzyl-1H-pyrazol-5-yl)-1-[(4-chloro-1H-pyrazol-3-yl)carbonyl]piperidine has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has shown potential as an antidepressant and anxiolytic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-benzyl-1H-pyrazol-5-yl)-1-[(4-chloro-1H-pyrazol-3-yl)carbonyl]piperidine is its potent inhibitory activity against various enzymes and cancer cell lines. This makes it a potential candidate for drug development. However, one of the limitations is its low solubility in water, which can make it difficult to study in aqueous environments.

Future Directions

There are several future directions for the study of 3-(4-benzyl-1H-pyrazol-5-yl)-1-[(4-chloro-1H-pyrazol-3-yl)carbonyl]piperidine. One potential direction is to further investigate its inhibitory activity against enzymes and identify its potential as a drug candidate for various diseases. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects. Finally, there is potential for the development of new synthetic methods to improve the yield and solubility of the compound.

Synthesis Methods

The synthesis of 3-(4-benzyl-1H-pyrazol-5-yl)-1-[(4-chloro-1H-pyrazol-3-yl)carbonyl]piperidine involves the reaction of 4-benzyl-1H-pyrazole-5-carboxylic acid with 4-chloro-3-(piperidin-1-yl)pyrazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

3-(4-benzyl-1H-pyrazol-5-yl)-1-[(4-chloro-1H-pyrazol-3-yl)carbonyl]piperidine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Additionally, it has shown promising activity against cancer cell lines, making it a potential candidate for anticancer drug development.